Cas no 20500-53-2 (3-Cyclohepten-1-one, 4-methyl-)

• Product Name: 3-Cyclohepten-1-one, 4-methyl-
• CAS No: 20500-53-2
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1394318
• Update Time: 2024-08-15

3-Cyclohepten-1-one, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohepten-1-one, 4-methyl-

• Inchi： 1S/C8H12O/c1-7-3-2-4-8(9)6-5-7/h5H,2-4,6H2,1H3
• InChI Key： OTJOXWHGZCPLJR-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(C)=CC1

Computed Properties

• Exact Mass: 124.08886

Experimental Properties

• Density: 0.940±0.06 g/cm3(Predicted)
• Boiling Point: 192.5±19.0 °C(Predicted)
• PSA: 17.07